Cas no 872861-65-9 (Benzamide, N,2,6-trimethoxy-N-methyl-)
Benzamide, N,2,6-trimethoxy-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N,2,6-trimethoxy-N-methyl-
- starbld0013995
- 872861-65-9
- N,2,6-trimethoxy-N-methylbenzamide
- AKOS008953151
- MFCD14707555
-
- Inchi: 1S/C11H15NO4/c1-12(16-4)11(13)10-8(14-2)6-5-7-9(10)15-3/h5-7H,1-4H3
- InChI Key: LGNLQUDAIODQHP-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=C(C=1C(N(C)OC)=O)OC
Computed Properties
- Exact Mass: 225.1
- Monoisotopic Mass: 225.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48A^2
- XLogP3: 1.4
Benzamide, N,2,6-trimethoxy-N-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193680-2g |
N,2,6-Trimethoxy-N-methylbenzamide |
872861-65-9 | 98% | 2g |
¥4840.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193680-10g |
N,2,6-Trimethoxy-N-methylbenzamide |
872861-65-9 | 98% | 10g |
¥8734.00 | 2024-04-27 | |
| A2B Chem LLC | AJ24966-1g |
N,2,6-trimethoxy-N-methylbenzamide |
872861-65-9 | 95+% | 1g |
$830.00 | 2024-04-19 | |
| A2B Chem LLC | AJ24966-2g |
N,2,6-trimethoxy-N-methylbenzamide |
872861-65-9 | 95+% | 2g |
$1067.00 | 2024-04-19 | |
| A2B Chem LLC | AJ24966-5g |
N,2,6-trimethoxy-N-methylbenzamide |
872861-65-9 | 95+% | 5g |
$1235.00 | 2024-04-19 | |
| A2B Chem LLC | AJ24966-10g |
N,2,6-trimethoxy-N-methylbenzamide |
872861-65-9 | 95+% | 10g |
$1573.00 | 2024-04-19 | |
| A2B Chem LLC | AJ24966-25g |
N,2,6-trimethoxy-N-methylbenzamide |
872861-65-9 | 95+% | 25g |
$2248.00 | 2024-04-19 | |
| A2B Chem LLC | AJ24966-50g |
N,2,6-trimethoxy-N-methylbenzamide |
872861-65-9 | 95+% | 50g |
$3463.00 | 2024-04-19 | |
| A2B Chem LLC | AJ24966-100g |
N,2,6-trimethoxy-N-methylbenzamide |
872861-65-9 | 95+% | 100g |
$4374.00 | 2024-04-19 |
Benzamide, N,2,6-trimethoxy-N-methyl- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on Benzamide, N,2,6-trimethoxy-N-methyl-
Benzamide, N,2,6-Trimethoxy-N-Methyl- (CAS No. 872861-65-9): A Comprehensive Overview
Benzamide, N,2,6-trimethoxy-N-methyl- (CAS No. 872861-65-9) is a specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound, characterized by its unique structural features and functional groups, holds potential applications in various areas of pharmaceutical development and chemical synthesis.
The molecular structure of Benzamide, N,2,6-trimethoxy-N-methyl- is composed of a benzene ring substituted with three methoxy groups at the 2, 6 positions and a methylamido group. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds.
Recent research studies have explored the potential of Benzamide, N,2,6-trimethoxy-N-methyl- in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry highlighted its role as a ligand for specific receptors involved in neurodegenerative diseases. The compound's ability to modulate these receptors suggests its potential as a lead molecule for developing therapeutic agents targeting conditions such as Alzheimer's and Parkinson's disease.
In the realm of drug discovery, Benzamide, N,2,6-trimethoxy-N-methyl- has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of Benzamide, N,2,6-trimethoxy-N-methyl- involves several well-documented methods. One common approach involves the reaction of 2,6-dimethoxybenzylamine with methyl chloroformate followed by hydrolysis to form the desired amide. This synthetic route is known for its high yield and purity, making it suitable for large-scale production in industrial settings.
In addition to its pharmaceutical applications, Benzamide, N,2,6-trimethoxy-N-methyl- has found use in material science. Researchers have explored its potential as a functional additive in polymer formulations to enhance properties such as thermal stability and mechanical strength. This versatility underscores the compound's broad applicability across multiple scientific disciplines.
The safety profile of Benzamide, N,2,6-trimethoxy-N-methyl- is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, standard precautions should be taken to avoid inhalation and skin contact. Safety data sheets (SDS) provide detailed information on handling and storage practices to ensure user safety.
In conclusion, Benzamide, N,2,6-trimethoxy-N-methyl- (CAS No. 872861-65-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and functional properties make it an attractive candidate for further research and development in fields such as medicinal chemistry and material science. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.
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